Cas no 1335566-06-7 ((2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine)

• Product Name: (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine
• CAS No: 1335566-06-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5855913
• PubChem ID: 165972335
• Update Time: 2025-06-30

(2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine
• 1335566-06-7
• EN300-1790563

• Inchi： 1S/C10H14N2O3/c1-7(11)5-8-6-9(15-2)3-4-10(8)12(13)14/h3-4,6-7H,5,11H2,1-2H3/t7-/m0/s1
• InChI Key： HTSMMVRDDTVLHT-ZETCQYMHSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C[C@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine

Introduction to (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine (CAS No. 1335566-06-7)

(2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine, with the CAS number 1335566-06-7, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chiral center and a nitro group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine consists of a propan-2-amine moiety attached to a 5-methoxy-2-nitrophenyl group. The presence of the nitro group imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. The chiral center at the propan-2-amine position adds an additional layer of complexity, as it can exist in two enantiomeric forms, each potentially exhibiting distinct pharmacological properties.

Recent studies have focused on the potential therapeutic applications of (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The unique structure of (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine suggests that it may have enhanced selectivity and reduced side effects compared to existing SSRIs.

In addition to its potential as an SSRI, (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine has been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine have also been studied extensively. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and long half-life make it an attractive candidate for further development as a therapeutic agent.

Safety and toxicity studies are crucial for any potential drug candidate. Preclinical studies on (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine have shown that it has a low toxicity profile, with no significant adverse effects observed at therapeutic doses. These findings support its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its proposed mechanism of action.

The future prospects for (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine are promising. Ongoing research aims to further elucidate its mechanism of action, optimize its chemical structure for improved potency and selectivity, and explore additional therapeutic applications. The compound's unique combination of structural features and biological activities makes it a compelling candidate for the development of novel therapeutics in various medical fields.

In conclusion, (2S)-1-(5-methoxy-2-nitrophenyl)propan-2-amine (CAS No. 1335566-06-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural characteristics and diverse biological activities make it an exciting candidate for further investigation and development as a therapeutic agent.